Cas no 217077-89-9 (H2CPEB)

• Product Name: H2CPEB
• CAS No: 217077-89-9
• MF: C₂₄H₁₄O₄
• MW: 366.365566730499
• MDL: MFCD27500652
• CID: 2083730
• PubChem ID: 86222840
• Update Time: 2025-04-21

H2CPEB Chemical and Physical Properties

Names and Identifiers

• 4,4-(1,4-phenylenedi-2,1-ethynediyl)bisBenzoic acid
• 4,4'-[1,4-phenylene-bis(ethyne-2,1-diyl)]dibenzoic acid
• 4,4'-(1,4-phenylenebis(ethyne-2,1-diyl))dibenzoicacid
• 4,4'-[1,4-Phenylenebis(ethyne-2,1-diyl)]dibenzoic Acid
• 4,4’-[1,4-Phenylenebis(ethyne-2,1-diyl)]dibenzoic Acid
• 4.4'-[1.4-Phenylenebis(ethyne-2.1-diyl)]dibenzoic Acid
• Benzoic acid, 4,4'-(1,4-phenylenedi-2,1-ethynediyl)bis-
• 4-[2-[4-[2-(4-carboxyphenyl)ethynyl]phenyl]ethynyl]benzoic acid
• C24H14O4
• 6020AJ
• ML01018
• SY027717
• 4,4'-[1,4-Phenylenebis(2,1-ethynediyl)]dibenzoic acid
• 4,4'-(1,4-Phenylenedi-2,1-ethynediyl)dibenzoic acid
• 4,4 inverted exclamation mark -[1,4-Phen
• H2CPEB
• 4,4'-[1,4-Phenylenebis(ethyne-2,1-diyl)]dibenzoicAcid
• 4,4'-(1,4-Phenylenebis(ethyne-2,1-diyl))dibenzoic acid
• AKOS025404376
• CS-0110065
• 4-(2-{4-[2-(4-carboxyphenyl)ethynyl]phenyl}ethynyl)benzoic acid
• 4,4 inverted exclamation mark -[1,4-Phenylenebis(ethyne-2,1-diyl)]dibenzoic Acid
• AS-32588
• DA-22075
• MFCD27500652
• YSZC754
• 217077-89-9

• MDL： MFCD27500652
• Inchi： 1S/C24H14O4/c25-23(26)21-13-9-19(10-14-21)7-5-17-1-2-18(4-3-17)6-8-20-11-15-22(16-12-20)24(27)28/h1-4,9-16H,(H,25,26)(H,27,28)
• InChI Key： PBSHZURLUZZSFJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#CC2C=CC(C#CC3C=CC(C(=O)O)=CC=3)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 366.08900
• Monoisotopic Mass: 366.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 5

Experimental Properties

• PSA: 74.60000
• LogP: 3.88260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids